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Compound of Interest

Compound Name: Tween 85

Cat. No.: B12389358

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

Tween 85, also known as Polysorbate 85, is a common non-ionic surfactant and emulsifier
used in a variety of research and development applications. While it is generally considered to
have low toxicity, proper disposal is crucial to ensure laboratory safety and environmental
protection.[1] Adherence to institutional and regulatory guidelines is paramount. This guide
provides a comprehensive overview of the proper disposal procedures for Tween 85 and
associated waste.

Immediate Safety and Handling

Before disposal, ensure that all personnel handling Tween 85 waste are familiar with its Safety
Data Sheet (SDS) and are wearing appropriate Personal Protective Equipment (PPE),
including safety glasses, chemical-resistant gloves, and a lab coat.[2] In case of a spill, absorb
the material with an inert substance (e.g., vermiculite, sand, or earth) and place it in a suitable,
sealed container for disposal.[1] Do not allow Tween 85 or its solutions to enter drains or
waterways.[2]

Quantitative Data for Tween 85

For quick reference, the following table summarizes key quantitative data for Tween 85.
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Property Value

CAS Number 9005-70-3
Appearance Amber, viscous liquid
pH (10% ag. solution) 5-7

Flash Point > 200 °C (> 392 °F)
Specific Gravity 1.028 g/cm3 at 20 °C
Solubility Dispersible in water

Step-by-Step Disposal Protocol for Tween 85 Waste

This protocol outlines the standard procedure for the disposal of pure Tween 85, solutions
containing Tween 85, and contaminated labware.
1. Waste ldentification and Segregation:

e Pure Tween 85 and Concentrated Solutions: Treat as chemical waste.

¢ Dilute Aqueous Solutions (<10%): While some dilute, neutralized solutions may be eligible
for drain disposal in certain municipalities, it is best practice to collect all Tween 85 solutions
as chemical waste to ensure compliance and environmental protection.[3] Never dispose of
pure or concentrated Tween 85 down the drain.[2]

o Contaminated Labware: Any items such as pipette tips, centrifuge tubes, and gloves that
have come into contact with Tween 85 should be considered solid chemical waste.[4]

e Incompatible Wastes: Do not mix Tween 85 waste with strong oxidizing agents, acids, acid
chlorides, or acid anhydrides.[2]

2. Waste Collection and Containerization:

e Liquid Waste: Collect pure Tween 85 and its solutions in a designated, leak-proof, and
clearly labeled hazardous waste container.[5] The container must be compatible with Tween
85; high-density polyethylene (HDPE) or glass containers are suitable.[2]
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Solid Waste: Collect contaminated labware and spill cleanup materials in a separate, clearly
labeled solid hazardous waste container lined with a durable plastic bag.[5]

Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical
name ("Tween 85" or "Polysorbate 85"), and a list of any other constituents (e.g., solvents,
buffers).[4]

. Storage of Waste in the Laboratory:

Store waste containers in a designated satellite accumulation area within the laboratory.[6]

Ensure that waste containers are kept securely closed except when adding waste.[7]

Store containers in secondary containment to prevent spills.[8]

. Scheduling Waste Pickup:

Once a waste container is full or has been in storage for a designated period (typically 150
days for laboratory waste), contact your institution's Environmental Health and Safety (EHS)
department to schedule a waste pickup.[5]

Do not accumulate more than 55 gallons of hazardous waste in a satellite accumulation
area.[6]

. Disposal of Empty Tween 85 Containers:

A container that held Tween 85 is considered empty when all contents have been removed.

[7]
Triple-rinse the empty container with a suitable solvent (e.g., water or ethanol).[3]

Collect the first rinsate as hazardous liquid waste.[3] Subsequent rinses of containers that
held low-toxicity chemicals may be permissible for drain disposal, but it is best to consult with
your EHS department.

Deface the original label on the container before disposal in the regular trash or recycling, as
per your institution's guidelines.[7]
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Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Tween
85 waste.

Click to download full resolution via product page

Caption: Decision workflow for the proper segregation and disposal of different types of Tween
85 waste.

By following these procedures, laboratory professionals can ensure the safe and compliant
disposal of Tween 85, minimizing risks to personnel and the environment. Always consult your
institution's specific guidelines and the Safety Data Sheet for the most accurate and up-to-date
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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